Cas no 1520740-60-6 (2-1-(2,4-dimethylphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid
• CAS No: 1520740-60-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5982010
• PubChem ID: 83690089
• Update Time: 2025-05-22

2-1-(2,4-dimethylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid
• 2-[1-(2,4-dimethylphenyl)cyclobutyl]acetic acid
• EN300-1999843
• 1520740-60-6

• Inchi： 1S/C14H18O2/c1-10-4-5-12(11(2)8-10)14(6-3-7-14)9-13(15)16/h4-5,8H,3,6-7,9H2,1-2H3,(H,15,16)
• InChI Key： MZRAAJXKMYLJPL-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC(C)=CC=2C)CCC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid

Comprehensive Guide to 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid (CAS No. 1520740-60-6): Properties, Applications, and Market Insights

2-1-(2,4-dimethylphenyl)cyclobutylacetic acid (CAS No. 1520740-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutylacetic acid backbone substituted with a 2,4-dimethylphenyl group, making it a valuable intermediate in drug synthesis. Researchers and industry professionals are increasingly exploring its potential in developing novel therapeutic agents, particularly in anti-inflammatory and analgesic applications.

The growing interest in 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid is driven by its role as a key building block in medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound has been identified as a promising candidate for virtual screening and molecular docking studies. Its structural complexity and functional groups allow for diverse modifications, enabling the creation of derivatives with enhanced bioactivity. This aligns with the current trend of personalized medicine and targeted drug delivery, where precise molecular design is critical.

From a chemical perspective, 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid exhibits notable stability under standard laboratory conditions, making it suitable for large-scale synthesis. Its solubility profile and reactivity have been extensively studied, with findings suggesting compatibility with common organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties are crucial for formulation scientists working on drug delivery systems and excipient compatibility studies.

The market for 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid has seen steady growth, particularly in regions with strong pharmaceutical R&D infrastructure. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the demand from academic and industrial researchers. Recent patent filings indicate its potential use in COX-2 inhibitor development, a hot topic in pain management research.

Quality control of 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid is paramount, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed for characterization. The compound typically appears as a white to off-white crystalline powder with high purity standards (>98%), meeting the stringent requirements of pharmaceutical applications. Storage recommendations generally suggest keeping the material in a cool, dry environment away from light to maintain stability.

Environmental and safety considerations for handling 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's ecological impact has been studied, showing favorable biodegradability profiles compared to many synthetic intermediates.

Future research directions for 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid may explore its potential in green chemistry applications, with emphasis on sustainable synthesis routes. The pharmaceutical industry's shift toward continuous manufacturing processes presents opportunities for optimizing the production of this valuable intermediate. Additionally, its possible role in bioconjugation strategies for antibody-drug conjugates (ADCs) represents an exciting frontier in oncology research.

For researchers seeking 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid, numerous suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing structure typically reflects the purity grade and batch size, with custom synthesis options available for specific isotopic labeling or structural modifications. Current market analysis suggests stable availability with lead times varying by supplier location and order specifications.

The scientific literature contains several references to 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid in the context of structure-activity relationship (SAR) studies. These publications highlight its versatility as a molecular scaffold, capable of yielding compounds with diverse pharmacological profiles. The compound's structure-property relationships continue to be an active area of investigation, particularly in computational chemistry circles studying molecular docking and quantitative structure-activity relationship (QSAR) models.

In conclusion, 2-1-(2,4-dimethylphenyl)cyclobutylacetic acid (CAS No. 1520740-60-6) represents an important tool in modern chemical research, bridging the gap between synthetic chemistry and pharmaceutical development. Its unique structural features, combined with growing applications in drug discovery, position it as a compound of continuing interest to both academic and industrial researchers. As the field of medicinal chemistry evolves with new technologies and approaches, this molecule will likely maintain its relevance in the development of next-generation therapeutic agents.